Cas no 34973-08-5 (Gonadorelin acetate)

Gonadorelin acetate is a synthetic decapeptide analog of gonadotropin-releasing hormone (GnRH), sharing the same amino acid sequence as the endogenous hormone. It acts on the pituitary gland to stimulate the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH), making it valuable in research and clinical applications related to reproductive endocrinology. The acetate salt form enhances stability and solubility, ensuring reliable performance in laboratory and therapeutic settings. Its high purity and precise biological activity allow for controlled studies of hypothalamic-pituitary-gonadal axis regulation. Gonadorelin acetate is widely used in fertility treatments, diagnostic testing, and studies of hormonal feedback mechanisms.
Gonadorelin acetate structure
Gonadorelin acetate structure
Product Name:Gonadorelin acetate
CAS No:34973-08-5
MF:C57H79N17O15
MW:1242.34207177162
CID:54349
PubChem ID:11980076
Update Time:2025-05-27

Gonadorelin acetate Chemical and Physical Properties

Names and Identifiers

    • Gonadorelin acetate
    • Gonadorelin
    • GONADORELIN ACETATE RELATED COMPOUND A GONADORELIN FREE ACID TRIFLUOROACETATE SALT ,USP STANDARD
    • Gonadorelin(10mg)
    • Gonadorelin(2mg)
    • Luteinizinghormone-releasing factor (pig), acetate (salt)
    • Luteinizing hormone-releasingfactor (swine), acetate (salt) (9CI)
    • Cystorelin
    • Fertiline
    • Luprolite acetate
    • Lutrelef
    • Lutrepulse
    • Synthetic luteinizing hormone-releasing factor acetate
    • CS-5289
    • N-[1-[[1-[[1-[[1-[[2-[[1-[[1-[2-[[(2-amino-2-oxoethyl)amino]-oxomethyl]-1-pyrrolidinyl]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-(4-hydr
    • AC-8924
    • UNII-K56QT79S2O
    • GnRH-I acetate
    • DTXSID30198161
    • MFCD01742354
    • Gonadorelin diacetate
    • AKOS040763976
    • 34973-08-5 (acetate)
    • NGCGMRBZPXEPOZ-HBBGHHHDSA-N
    • 34973-08-5
    • AY-24031
    • (2S)-N-[(2S)-5-CARBAMIMIDAMIDO-1-[(2S)-2-(CARBAMOYLMETHYLCARBAMOYL)PYRROLIDIN-1-YL]-1-OXOPENTAN-2-YL]-2-{2-[(2S)-2-[(2S)-3-HYDROXY-2-[(2S)-2-[(2S)-3-(1H-IMIDAZOL-4-YL)-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PROPANAMIDO]-3-(1H-INDOL-3-YL)PROPANAMIDO]PROPANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]ACETAMIDO}-4-METHYLPENTANAMIDE; ACETIC ACID
    • K56QT79S2O
    • UNII-Z6TK4T303L
    • ABBOTT-41070
    • Hypocrine
    • Luteinizing
    • CHEMBL1200511
    • Z6TK4T303L
    • 499785-55-6
    • LHRH ACETATE
    • Gonadorelin acetate anhydrous
    • NS00022081
    • HY-12555
    • Gonadorelin (acetate)
    • 71447-49-9
    • 16: PN: WO2006018418 SEQID: 12 claimedprotein
    • TP1342L
    • TS-10352
    • DA-63864
    • AY-24031?
    • MDL: MFCD01742354
    • Inchi: 1S/C55H75N17O13.C2H4O2/c1-29(2)19-38(49(80)67-37(9-5-17-60-55(57)58)54(85)72-18-6-10-43(72)53(84)62-25-44(56)75)66-46(77)26-63-47(78)39(20-30-11-13-33(74)14-12-30)68-52(83)42(27-73)71-50(81)40(21-31-23-61-35-8-4-3-7-34(31)35)69-51(82)41(22-32-24-59-28-64-32)70-48(79)36-15-16-45(76)65-36;1-2(3)4/h3-4,7-8,11-14,23-24,28-29,36-43,61,73-74H,5-6,9-10,15-22,25-27H2,1-2H3,(H2,56,75)(H,59,64)(H,62,84)(H,63,78)(H,65,76)(H,66,77)(H,67,80)(H,68,83)(H,69,82)(H,70,79)(H,71,81)(H4,57,58,60);1H3,(H,3,4)/t36-,37-,38-,39-,40-,41-,42-,43-;/m0./s1
    • InChI Key: NGCGMRBZPXEPOZ-HBBGHHHDSA-N
    • SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC(CNC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N)=O)=O.OC(C)=O

Computed Properties

  • Exact Mass: 1241.59000
  • Monoisotopic Mass: 1241.59415488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 17
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 89
  • Rotatable Bond Count: 31
  • Complexity: 2420
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 512Ų

Experimental Properties

  • PSA: 509.43000
  • LogP: 1.19830

Gonadorelin acetate Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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Gonadorelin acetate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:34973-08-5)Gonadorelin acetate
Order Number:sfd4883
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Gonadorelin acetate

Gonadorelin Acetate (CAS No. 34973-08-5): A Comprehensive Overview

Gonadorelin acetate (CAS No. 34973-08-5) is a synthetic decapeptide that functions as a potent agonist of the gonadotropin-releasing hormone (GnRH) receptor. This compound plays a crucial role in the regulation of the hypothalamic-pituitary-gonadal axis, making it an essential tool in various clinical and research applications. In this article, we will delve into the chemical properties, biological functions, and recent advancements in the study and application of gonadorelin acetate.

Chemical Properties

Gonadorelin acetate is a synthetic analog of the naturally occurring gonadotropin-releasing hormone (GnRH). The chemical formula for gonadorelin acetate is C64H85N17O13, and its molecular weight is 1268.4 g/mol. The compound is a white to off-white powder that is highly soluble in water and slightly soluble in ethanol. Its structural stability and solubility properties make it suitable for various pharmaceutical formulations, including injectable solutions.

Biological Functions

Gonadorelin acetate acts by binding to the GnRH receptor, which is primarily located in the anterior pituitary gland. Upon binding, it stimulates the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). These hormones are critical for the regulation of reproductive functions, including ovulation in females and spermatogenesis in males. The pulsatile release of GnRH is essential for maintaining normal reproductive function, and gonadorelin acetate mimics this natural pulsatility.

Clinical Applications

Gonadorelin acetate has several clinical applications, particularly in the diagnosis and treatment of reproductive disorders. It is commonly used in diagnostic tests to assess pituitary function and to diagnose conditions such as hypogonadism and delayed puberty. In therapeutic settings, gonadorelin acetate can be used to stimulate ovulation in women with infertility due to hypothalamic amenorrhea or other causes.

Recent Research Developments

The ongoing research on gonadorelin acetate continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Recent studies have explored its use in combination with other hormones to optimize reproductive outcomes. For example, a study published in the journal Fertility and Sterility demonstrated that combining gonadorelin acetate with human chorionic gonadotropin (hCG) significantly improved ovulation rates in women undergoing assisted reproductive technologies (ART).

In another study published in the journal Clinical Endocrinology, researchers investigated the effects of long-term administration of gonadorelin acetate on bone density in postmenopausal women. The results showed that regular administration of gonadorelin acetate could help maintain bone density, potentially reducing the risk of osteoporosis.

Safety and Side Effects strong>

gonadorelin acetate< / strong > can have side effects. Common side effects include nausea, headache, and injection site reactions. More serious but rare side effects may include allergic reactions or changes in menstrual patterns. It is important for healthcare providers to monitor patients closely during treatment with< strong >gonadorelin acetate< / strong > to ensure safety and efficacy." p > "< p >< strong >Conclusion< / strong > p > "< p >< strong >Gonadorelin acetate< / strong > (CAS No.< strong >34973-08-5< / strong >) remains a vital compound in both clinical practice and research. Its ability to stimulate the release of LH and FSH makes it an indispensable tool for diagnosing and treating reproductive disorders. Ongoing research continues to expand our understanding of its potential therapeutic applications, contributing to improved patient outcomes and quality of life. p > " article > " response >

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Suzhou Senfeida Chemical Co., Ltd
(CAS:34973-08-5)Gonadorelin acetate
sfd4883
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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